793-89-5

16,17-Epiestriol

In Stock

• CAS RN:
• 793-89-5

• Formula:
• C18H24O3

• InChI:
• InChI=1S/C18H24O3/c1-18-7-6-13-12-5-3-11(19)8-10(12)2-4-14(13)15(18)9-16(20)17(18)21/h3,5,8,13-17,19-21H,2,4,6-7,9H2,1H3/t13-,14-,15+,16+,17-,18+/m1/s1

• InChIKey:
• PROQIPRRNZUXQM-LMMHAMTPSA-N

• 16, 17-Epiestriol, also known as trans-estriol, belongs to the class of organic compounds known as estrogens and derivatives. These are steroids with a structure containing a 3-hydroxylated estrane. Thus, 16, 17-epiestriol is considered to be a steroid lipid molecule. 16, 17-Epiestriol is considered to be a practically insoluble (in water) and relatively neutral molecule. 16, 17-Epiestriol has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, 16, 17-epiestriol is primarily located in the cytoplasm and membrane (predicted from logP).

Calcium D-saccharate tetrahydrate

In Stock

• CAS RN:
• 5793-89-5

• Formula:
• C6H16CaO12

• InChI:
• InChI=1S/C6H10O8.Ca.4H2O/c7-1(3(9)5(11)12)2(8)4(10)6(13)14;;;;;/h1-4,7-10H,(H,11,12)(H,13,14);;4*1H2/q;+2;;;;/p-2/t1-,2-,3-,4+;;;;;/m0...../s1

• InChIKey:
• ZQWFSIZRQANUDA-WQMSYZFBSA-L

• Potent β-glucuronidase inhibitor. Stimulates differentiation and suppresses proliferation. Shows chemopreventive and antitumor effects in vivo. Orally active.
  Calcium D-glucarate is the calcium salt form of D-glucaric acid. D-Glucaric acid is an end product of D-glucuronic acid metabolism in mammals that has also been found in fruits and vegetables and has anticancer activity. It is produced by the oxidation of D-glucuronic acid and is a precursor in the biosynthesis of the β-glucuronidase inhibitor D-glucaro-1,4-lactone (D-saccharic acid 1,4-lactone; ) in vivo. Dietary administration of calcium D-glucarate (10% w/w) reduces tumor growth in a rat model of mammary tumorigenesis induced by 7,12-dimethylbenz[a]anthracene (DMBA). Urinary D-glucaric acid levels have been used as a marker for xenobiotic-induced phase II metabolism in patients with rheumatoid arthritis or ...

2-(4-Iodophenyl)-1-morpholin-4-ylethanone

In Stock

• CAS RN:
• 364793-89-5

• Formula:
• C12H14INO2

• InChI:
• InChI=1S/C12H14INO2/c13-11-3-1-10(2-4-11)9-12(15)14-5-7-16-8-6-14/h1-4H,5-9H2

• InChIKey:
• CSZAUAONSDVMQU-UHFFFAOYSA-N

• 2-(4-Iodophenyl)-1-morpholin-4-ylethanone is a useful research compound. Its molecular formula is C12H14INO2 and its molecular weight is 331.15 g/mol. The purity is usually 95%.

4-[4-(Prop-2-en-1-yloxy)butanoyl]morpholine-3-carbonitrile

Usually In Stock

• CAS RN:
• 1394793-89-5

• Formula:
• C12H18N2O3

• InChI:
• InChI=1S/C12H18N2O3/c1-2-6-16-7-3-4-12(15)14-5-8-17-10-11(14)9-13/h2,11H,1,3-8,10H2

• InChIKey:
• LYZOUFHAMVSBTN-UHFFFAOYSA-N

• 4-[4-(Prop-2-en-1-yloxy)butanoyl]morpholine-3-carbonitrile is a useful research compound. Its molecular formula is C12H18N2O3 and its molecular weight is 238.287. The purity is usually 95%.

2-Chloro-1-(4-((3-nitropyridin-2-yl)amino)piperidin-1-yl)ethanone

In Stock

• CAS RN:
• 1417793-89-5

• Formula:
• C12H15ClN4O3

• InChI:
• InChI=1S/C12H15ClN4O3/c13-8-11(18)16-6-3-9(4-7-16)15-12-10(17(19)20)2-1-5-14-12/h1-2,5,9H,3-4,6-8H2,(H,14,15)

• InChIKey:
• WELQXTGWXNJHDU-UHFFFAOYSA-N

• 2-Chloro-1-(4-((3-nitropyridin-2-yl)amino)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C12H15ClN4O3 and its molecular weight is 298.72. The purity is usually 95%.

3-hydroxy-N-(4-methylpyridin-3-yl)-4-nitrobenzamide

In Stock

• CAS RN:
• 1797793-89-5

• Formula:
• C13H11N3O4

• InChI:
• InChI=1S/C13H11N3O4/c1-8-4-5-14-7-10(8)15-13(18)9-2-3-11(16(19)20)12(17)6-9/h2-7,17H,1H3,(H,15,18)

• InChIKey:
• LQKONBNIAXVQMA-UHFFFAOYSA-N

• 3-hydroxy-N-(4-methylpyridin-3-yl)-4-nitrobenzamide is a useful research compound. Its molecular formula is C13H11N3O4 and its molecular weight is 273.248. The purity is usually 95%.